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Compound of Interest

Compound Name: Enofelast

Cat. No.: B1671339

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Enofelast (also known as BI-L-239) is a known inhibitor of 5-lipoxygenase (5-LO), a key
enzyme in the biosynthetic pathway of leukotrienes. Leukotrienes are potent lipid mediators
involved in inflammatory and allergic responses. The inhibition of 5-LO is a critical target for the
development of novel anti-inflammatory therapeutics. These application notes provide detailed
protocols for in vitro assays to characterize the inhibitory activity of Enofelast on 5-
lipoxygenase.

Data Presentation

The inhibitory potency of Enofelast on 5-lipoxygenase is quantified by its half-maximal
inhibitory concentration (IC50).
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CelllEnzyme
Compound Assay Type IC50 (uM) Reference
Source

Calcium

lonophore-
Enofelast (BI-L- Induced Chopped Guinea
239) Leukotriene B4 Pig Lung

(LTB4)

Generation

2.48 [1][2]

Signaling Pathway

The 5-lipoxygenase pathway is initiated by the release of arachidonic acid from the cell
membrane. 5-LO, in conjunction with 5-lipoxygenase-activating protein (FLAP), converts
arachidonic acid into leukotriene A4 (LTA4). LTA4 is then further metabolized to leukotriene B4
(LTB4) or the cysteinyl leukotrienes (LTC4, LTD4, LTE4), all of which are pro-inflammatory
mediators. Enofelast exerts its effect by directly inhibiting the 5-lipoxygenase enzyme.
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Prepare chopped
guinea pig lung tissue

l

Pre-incubate tissue with
Enofelast or vehicle

;

Stimulate with Arachidonic Acid
and Calcium lonophore A23187

'

Incubate at 37°C

'

Terminate reaction
(e.g., on ice, add methanol)

l

Centrifuge to pellet tissue debris

'

Collect supernatant

'

Quantify LTB4 in supernatant
using ELISA

;

Calculate % inhibition
and determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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